Fexofenadine hydrochloride
Fexofenadine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
153439-40-8
VCID:
VC0192771
InChI:
InChI=1S/C32H39NO4.ClH/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27;/h3-8,10-13,15-18,28-29,34,37H,9,14,19-23H2,1-2H3,(H,35,36);1H
SMILES:
CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O.Cl
Molecular Formula:
C32H40ClNO4
Molecular Weight:
538.1 g/mol
Fexofenadine hydrochloride
CAS No.: 153439-40-8
VCID: VC0192771
Molecular Formula: C32H40ClNO4
Molecular Weight: 538.1 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 153439-40-8 |
|---|---|
| Product Name | Fexofenadine hydrochloride |
| Molecular Formula | C32H40ClNO4 |
| Molecular Weight | 538.1 g/mol |
| IUPAC Name | hydron;2-[4-[1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butyl]phenyl]-2-methylpropanoic acid;chloride |
| Standard InChI | InChI=1S/C32H39NO4.ClH/c1-31(2,30(35)36)25-17-15-24(16-18-25)29(34)14-9-21-33-22-19-28(20-23-33)32(37,26-10-5-3-6-11-26)27-12-7-4-8-13-27;/h3-8,10-13,15-18,28-29,34,37H,9,14,19-23H2,1-2H3,(H,35,36);1H |
| Standard InChIKey | RRJFVPUCXDGFJB-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O.Cl |
| Canonical SMILES | [H+].CC(C)(C1=CC=C(C=C1)C(CCCN2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O)O)C(=O)O.[Cl-] |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | Allegra alpha-(4-(1-carboxy-1-methylethyl)phenyl)-4-hydroxydiphenylmethyl-1-piperidinebutanol fexofenadine fexofenadine hydrochloride MDL 16,455A MDL 16.455 MDL 16455 MDL-16455 Telfast |
| PubChem Compound | 45108248 |
| Last Modified | Aug 15 2023 |
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